Cas no 621-16-9 ((2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one)

(2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one structure
621-16-9 structure
Product Name:(2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
CAS No:621-16-9
MF:C16H11F3O
MW:276.253154993057
CID:956178
PubChem ID:6081419
Update Time:2025-04-19

(2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
    • (E)-1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
    • (E)-1-phenyl-3-(3-(trifluoromethyl)phenyl)prop-2-en-1-one
    • (E)-1-phenyl-3-(3-trifluoromethyl-phenyl)-propenone
    • (E)-3-(3-trifluoromethylphenyl)-1-phenyl-2-propen-1-one
    • 1-Phenyl-3-(3-(trifluoromethyl)phenyl)-2-propen-1-one
    • 3-(3-trifluoromethylphenyl)-1-phenyl-2-propen-1-one
    • 3-Trifluormethyl-trans-chalkon
    • 3-trifluoromethyl-trans-chalcone
    • AC1O0YSZ
    • CHEMBL1802001
    • NSC400328
    • SureCN9779396
    • Chalcone, 3-(trifluoromethyl)-
    • 3-Trifluoromethylchalcone
    • 1-phenyl-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one, (E)-
    • 621-16-9
    • 2-Propen-1-one, 1-phenyl-3-[3-(trifluoromethyl)phenyl]-, (2E)-
    • 671182-12-0
    • 2-Propen-1-one, 1-phenyl-3-[3-(trifluoromethyl)phenyl]-
    • NSC 400328
    • YZK2XK7JF5
    • MLTBAKXFRXZFTO-MDZDMXLPSA-N
    • trans-3-(Trifluoromethyl)chalcone
    • SCHEMBL9779396
    • NSC-400328
    • SCHEMBL3032561
    • AKOS008685410
    • (E)-1-Phenyl-3-(3-trifluoromethylphenyl)prop-2-enone
    • Inchi: 1S/C16H11F3O/c17-16(18,19)14-8-4-5-12(11-14)9-10-15(20)13-6-2-1-3-7-13/h1-11H/b10-9+
    • InChI Key: MLTBAKXFRXZFTO-MDZDMXLPSA-N
    • SMILES: FC(C1C=CC=C(/C=C/C(C2C=CC=CC=2)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 276.07623
  • Monoisotopic Mass: 276.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.60150
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